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Compound of Interest

Compound Name: Indole-3-butyronitrile

CAS No.: 59108-95-1

Cat. No.: B3354399

Get Quote

CAS: 13523-28-9 | Formula: C₁₂H₁₂N₂[1]

Part 1: Executive Safety Summary
Immediate Action Required: Indole-3-butyronitrile is an organic nitrile. While chemically

distinct from inorganic cyanides, it possesses a latent lethality: Acid Hydrolysis Hazard.[1]

Under acidic conditions, the nitrile moiety (–C≡N) can hydrolyze to release Hydrogen Cyanide

(HCN) gas.[1]

Strict Prohibition: NEVER dispose of this compound in acidic waste streams or mix with acidic

reagents during disposal.
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Parameter Critical Status

Primary Hazard Acute Toxicity (Oral/Dermal/Inhalation)

Reactivity Hazard
Releases HCN gas upon contact with strong

acids

RCRA Classification
D003 (Reactivity - Potential) / General Organic

Toxic

Disposal Method High-Temperature Incineration (with Scrubber)

Storage Code
Blue (Health) or White (Corrosive/Contact) -

Segregate from Acids

Part 2: Hazard Identification & Risk Assessment
The Mechanism of Danger
As a Senior Application Scientist, it is crucial to understand that the stability of Indole-3-
butyronitrile is conditional.[1][2] In a neutral, dry state, it is a stable solid.[1] However, in the

waste stream, it becomes a precursor to a chemical weapon (HCN) if mishandled.[1]

The Lethal Pathway (Acid Hydrolysis):

[1]

Note: While organic nitriles hydrolyze slower than inorganic cyanides, the closed environment

of a waste container accelerates pressure buildup and gas concentration.[1]

Risk Matrix
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Hazard Type Trigger Consequence
Prevention
Strategy

Chemical
Contact with Acids

(pH < 4)
Release of HCN gas

Strict Segregation:

Use "Cyanide/Nitrile"

specific waste

streams.

Biological Ingestion/Absorption

Inhibition of

Cytochrome C

Oxidase (Cellular

Hypoxia)

Double Nitrile Gloves

(0.11mm min) + Lab

Coat + Goggles.

Environmental Drain Disposal

Aquatic Toxicity

(Long-term adverse

effects)

Zero-Drain Discharge

Policy.

Part 3: Pre-Disposal Handling & Segregation
Waste Stream Segregation
You must establish a dedicated waste stream for Nitriles. Do not mix with general organic

solvents if those solvents are potentially acidic (e.g., waste from HPLC lines containing TFA or

Formic Acid).[1]

Compatibility Check:

Compatible: Non-halogenated organic solvents (Ethanol, DMSO), Basic solutions (pH > 8).

[1]

Incompatible: Sulfuric acid, Hydrochloric acid, TFA, Oxidizers (Peroxides).[1]

Container Specifications
Material: High-Density Polyethylene (HDPE) or Amber Glass.

Labeling: Must be labeled "TOXIC: ORGANIC NITRILE WASTE".
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Additives: It is Best Practice to maintain the waste solution at pH 9-10 using Sodium

Hydroxide (NaOH) to ensure any liberated cyanide remains as the non-volatile cyanide ion (

) rather than gaseous HCN.

Visual Segregation Logic
The following diagram illustrates the critical decision-making process for segregating Indole-3-
butyronitrile waste.

Indole-3-butyronitrile Waste

Physical State?

Solid Waste

Liquid/Solution

Container A:
Solid Toxic Waste
(Double Bagged)

Double Bag

Is Solution Acidic?

Neutralize to pH > 9
(Add 1M NaOH)

Yes (Risk of HCN)

Container B:
Alkaline Organic Waste

(No Acids!)

No
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Figure 1: Decision tree for segregating Indole-3-butyronitrile waste to prevent accidental HCN

generation.

Part 4: Spill Response Protocol
Scenario: A 5g bottle of Indole-3-butyronitrile powder has shattered on the bench.

Step-by-Step Response
Evacuate & Ventilate: Clear the immediate area.[3] If powder is airborne, evacuate the lab.[1]

PPE Upgrade: Wear double nitrile gloves, safety goggles, and a P95/N95 particulate

respirator (or work within a fume hood).[1]

Containment: Cover the spill gently with paper towels dampened with 1% Sodium Hydroxide

solution.

Why? The moisture prevents dust generation, and the base prevents acidification.[1]

Collection:

Use a plastic scoop/dustpan.

Place waste into a wide-mouth jar labeled "Hazardous Waste: Indole-3-butyronitrile
Debris".

Decontamination:

Wipe the surface with 1% Sodium Hypochlorite (Bleach) solution.

Mechanism:[3][4] Hypochlorite oxidizes traces of nitrile/cyanide to less toxic cyanates.

Rinse with water.[2][3][5][6][7][8][9][10][11]

1. Alert & Evacuate 2. Don PPE
(Resp + Dbl Gloves)

3. Dampen Spill
(1% NaOH)

4. Scoop to
Sealed Cont.

5. Bleach Wash
(Oxidation)
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Figure 2: Operational workflow for solid nitrile spill cleanup.[1]

Part 5: Final Disposal Workflows
Small Scale (Laboratory Bench)

Solids: Place contaminated weigh boats, gloves, and paper towels into a clear plastic bag.[1]

Seal this bag and place it inside a secondary "Solid Toxic Waste" drum.

Liquids: Pour into the "Alkaline Organic" satellite accumulation container. Ensure the

container is closed immediately after use.

Large Scale (Waste Contractor)
When handing off to your Environmental Health & Safety (EHS) team or external contractor

(e.g., Veolia, Clean Harbors):

Profile: List as "Organic Nitrile, Solid/Liquid, Toxic."[1]

Codes: If pure and unused, check for P-list status (unlikely for this specific derivative, but

verify local laws). Generally, use D003 (Reactive) if cyanide generation is a concern, or

general Toxic Organic codes.[1]

Ultimate Fate: The only acceptable destruction method is Incineration at >1000°C with a

secondary combustion chamber and alkaline scrubber. This ensures the complete oxidation

of the nitrile group to

and

(or

scrubbed).

Part 6: Regulatory Compliance
US EPA (RCRA):

Classification: While Indole-3-butyronitrile is not explicitly "P-listed" (like P098 Potassium

Cyanide), it falls under Characteristic Hazardous Waste.[1]
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Waste Code D003 (Reactivity): Applicable if the waste is capable of generating toxic gases

(HCN) when mixed with water or acids.

Generator Status: You must count the weight of this waste toward your monthly hazardous

waste generator status.

Transport (DOT):

Proper Shipping Name: Nitriles, solid, toxic, n.o.s.[1][12] (Indole-3-butyronitrile)[1][7][8][9]

UN Number: UN3439[12]

Hazard Class: 6.1 (Toxic Substances)

Packing Group: III
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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